Cas no 7146-22-7 (2-benzoyloxyethyl-dimethyl-propylazanium;bromide)

• Product name: 2-benzoyloxyethyl-dimethyl-propylazanium;bromide
• CAS No: 7146-22-7
• MF: C₁₄H₂₂NO₂+
• MW: 236.32998
• CID: 976403
• PubChem ID: 2752208

2-benzoyloxyethyl-dimethyl-propylazanium;bromide Chemical and Physical Properties

Names and Identifiers

• 2-benzoyloxyethyl-dimethyl-propylazanium,bromide
• 2-benzoyloxyethyl-dimethyl-propylazanium
• AC1MBKNM
• bromide
• NSC19890
• NSC-19890
• DTXSID10372886
• N-[2-(Benzoyloxy)ethyl]-N,N-dimethylpropan-1-aminium bromide
• 7146-22-7
• AKOS004901670
• 2-benzoyloxyethyl-dimethyl-propylazanium;bromide

• Inchi： InChI=1S/C14H22NO2.BrH/c1-4-10-15(2,3)11-12-17-14(16)13-8-6-5-7-9-13;/h5-9H,4,10-12H2,1-3H3;1H/q+1;/p-1
• InChI Key： IRSLGLURVSPKPM-UHFFFAOYSA-M
• SMILES： CCC[N+](C)(C)CCOC(=O)C1=CC=CC=C1.[Br-]

Computed Properties

• Exact Mass: 236.16516
• Monoisotopic Mass: 315.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: -0.66620